Cas no 2228354-86-5 (3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide
• CAS No: 2228354-86-5
• MF: C₈H₈N₆
• MW: 188.189319610596
• CID: 6170301
• PubChem ID: 165624172
• Update Time: 2025-10-12

3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide
• 2228354-86-5
• EN300-1769704

• Inchi： 1S/C8H8N6/c9-7(10)5-2-1-3-6(4-5)8-11-13-14-12-8/h1-4H,(H3,9,10)(H,11,12,13,14)
• InChI Key： LKNQHASIBRIBKA-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C(=N)N)=C2)N=NN1

Computed Properties

• Exact Mass: 188.08104428g/mol
• Monoisotopic Mass: 188.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide

3-(1H-1,2,3,4-Tetrazol-5-yl)benzene-1-carboximidamide

The compound 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide (CAS No. 2228354-86-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring and a carboximidamide group attached to a benzene ring. The tetrazole moiety is known for its aromaticity and stability, while the carboximidamide group introduces additional functional versatility. Together, these features make this compound a promising candidate for applications in drug design, coordination chemistry, and advanced materials.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry. The tetrazole ring is often utilized as a bioisostere of more traditional functional groups due to its ability to mimic the electronic and steric properties of other heterocycles. In the case of 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide, the presence of both the tetrazole and carboximidamide groups creates a molecule with dual functionalities. This makes it an attractive target for researchers exploring new drug delivery systems or bioactive molecules.

The synthesis of 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide typically involves multi-step organic reactions. One common approach is the condensation of benzene derivatives with tetrazole precursors under specific conditions. The exact synthetic pathway can vary depending on the desired regiochemistry and stereochemistry of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

From a chemical standpoint, 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide exhibits interesting reactivity due to its electron-deficient nature. The tetrazole ring is highly electrophilic at the 5-position (where it is attached to the benzene ring), making it susceptible to nucleophilic attacks. This property has been exploited in various coupling reactions and coordination studies. For instance, researchers have successfully used this compound as a ligand in metalloorganic frameworks (MOFs), where it forms stable complexes with transition metals such as copper and zinc.

In terms of applications, 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide has shown promise in the field of optoelectronics. Its conjugated system allows for efficient charge transport properties, which are essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency by optimizing electron-hole recombination processes.

Moreover, the carboximidamide group in this compound introduces additional functionalization possibilities. This group can act as a hydrogen bond donor or acceptor depending on the reaction conditions or surrounding environment. Such versatility makes it suitable for applications in supramolecular chemistry and self-assembling systems. For example, researchers have utilized this compound to create stimuli-responsive materials that exhibit reversible structural changes upon exposure to external stimuli such as light or temperature.

Looking ahead, the development of novel synthetic routes for 3-(1H-1,2,3,4-tetrazol-5-yl)benzene-1-carboximidamide remains an active area of research. Scientists are particularly interested in exploring green chemistry approaches that minimize waste and reduce environmental impact. Additionally, investigations into its biocompatibility and pharmacokinetic properties are expected to pave the way for its use in therapeutic applications.

In conclusion, 3-(1H